Cas no 1805443-65-5 (2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol
• CAS No: 1805443-65-5
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862403
• Update Time: 2025-05-26

2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-6-5(12(14)15)4(7(9)10)3(2-13)1-11-6/h1,7,13H,2H2
• InChI Key： YFTOXJJGJBZUFV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol

Professional Introduction to 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol (CAS No. 1805443-65-5)

2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol, identified by its CAS number 1805443-65-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and utility in medicinal chemistry. The presence of multiple functional groups, including a bromine atom, a difluoromethyl group, a nitro group, and a hydroxymethyl moiety, makes this molecule a versatile intermediate in synthetic chemistry.

The structural features of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol contribute to its reactivity and potential applications. The bromine substituent at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. The difluoromethyl group, located at the 4-position, is often incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity. Additionally, the nitro group at the 3-position can be reduced to an amine, opening up possibilities for further derivatization.

The hydroxymethyl group at the 5-position adds another layer of versatility, allowing for etherification or esterification reactions to modify the compound's properties. These modifications can be crucial in optimizing pharmacokinetic profiles and target specificity. In recent years, there has been a growing interest in developing novel nitropyridine derivatives as potential therapeutic agents. For instance, studies have shown that nitropyridines can exhibit anti-inflammatory, antiviral, and anticancer properties.

One of the most compelling aspects of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged this compound to develop new scaffolds with improved pharmacological properties. For example, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes implicated in metabolic disorders. The study highlighted the importance of the difluoromethyl group in enhancing binding affinity and reducing susceptibility to metabolic degradation.

The utility of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol extends beyond pharmaceutical applications. In agrochemical research, this compound has been explored as a precursor for developing novel herbicides and pesticides. The structural motifs present in this molecule are known to interact favorably with biological targets involved in plant growth regulation and pest control. By modifying its functional groups, researchers can fine-tune its activity against specific pests while minimizing environmental impact.

The synthesis of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the bromine atom, followed by electrophilic aromatic substitution to install the nitro group. The introduction of the difluoromethyl group typically involves halogen exchange or direct fluorination techniques. Finally, the hydroxymethyl group is often added through reduction or hydrolysis of an ester or nitrile precursor.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol. For instance, transition-metal-catalyzed reactions have enabled more streamlined introductions of functional groups without compromising selectivity. These innovations have made it possible to produce this compound in larger quantities for both research and industrial applications.

The biological activity of 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol has been extensively studied in various preclinical models. Initial screenings have revealed promising results in terms of anti-inflammatory and anticancer effects. The compound's ability to modulate enzyme activity has been particularly intriguing for researchers developing treatments against chronic diseases. Further preclinical studies are needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-nitropyridine-5-methanol (CAS No. 1805443-65-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable building block for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.